4-(4-Ethylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethylphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-2-10-3-5-11(6-4-10)13-8-7-12(15(17)18)9-14(13)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: QXCWPYOMEMTTJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID60681314
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261929-65-0

Description

4-(4-Ethylphenyl)-3-fluorobenzoic acid, or 4-EFP-3-FBA, is a synthetic compound with a wide range of applications in a variety of scientific research fields. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 109-110 °C. 4-EFP-3-FBA is a versatile compound that can be used as a reagent in organic synthesis, as a fluorescent and chromogenic substrate, and as a research tool in biochemistry and pharmacology.

Scientific Research Applications

4-EFP-3-FBA is widely used in various scientific research fields, such as biochemistry, pharmacology, and analytical chemistry. It is used as a reagent in organic synthesis, as a fluorescent and chromogenic substrate, and as a research tool in biochemistry and pharmacology. In biochemistry, 4-EFP-3-FBA is used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines. In pharmacology, it is used to study the pharmacokinetics and pharmacodynamics of drugs. In analytical chemistry, it is used as a fluorescent marker for the detection of various compounds.

Mechanism of Action

4-EFP-3-FBA acts as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines. Xanthine oxidase catalyzes the oxidation of xanthine to uric acid, which is then excreted from the body. 4-EFP-3-FBA acts as an inhibitor of xanthine oxidase, thereby inhibiting the conversion of xanthine to uric acid and reducing the levels of uric acid in the body.
Biochemical and Physiological Effects
4-EFP-3-FBA has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce levels of uric acid in the blood. It has also been shown to reduce levels of cholesterol and triglycerides in the blood. In addition, it has been shown to reduce inflammation and oxidative stress, and to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 4-EFP-3-FBA in laboratory experiments has several advantages. It is a relatively inexpensive reagent that is readily available. It is also relatively stable and can be stored for long periods of time. However, there are some limitations to its use. It has a low solubility in water and is not very soluble in organic solvents, which can make it difficult to use in certain experiments. In addition, it has a low melting point, which can make it difficult to use in high-temperature experiments.

Future Directions

There are a number of possible future directions for the use of 4-EFP-3-FBA in scientific research. It could be used to study the pharmacokinetics and pharmacodynamics of drugs, as well as their effects on the body. It could also be used in the study of metabolic pathways and enzyme kinetics. In addition, it could be used to study the effects of oxidative stress and inflammation, as well as their role in the development of cancer and other diseases. Finally, it could be used to study the effects of environmental pollutants on the body.

Synthesis Methods

The synthesis of 4-EFP-3-FBA involves the reaction of 4-ethylphenol and 3-fluorobenzoic acid in the presence of a suitable catalyst. The reaction proceeds in a two-step process, first forming an intermediate product, 4-ethyl-3-fluorobenzaldehyde, which is then converted to the final product, 4-EFP-3-FBA. The reaction is carried out in an inert atmosphere and at temperatures between 80-100 °C.